Cas no 1185133-11-2 (3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride)

• Product Name: 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride
• CAS No: 1185133-11-2
• MF: C₁₆H₁₉BrClNO
• MW: 356.685162782669
• CID: 3045731
• PubChem ID: 46735619
• Update Time: 2025-10-30

3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(6-Bromo-2-naphthyl)oxy]methyl}piperidinehydrochloride
• AKOS015843825
• 3-{[(6-Bromo-2-naphthyl)oxy]methyl}piperidine hydrochloride
• 3-(((6-Bromonaphthalen-2-yl)oxy)methyl)piperidine hydrochloride
• 3-{[(6-bromonaphthalen-2-yl)oxy]methyl}piperidine hydrochloride
• 3-[(6-bromonaphthalen-2-yl)oxymethyl]piperidine;hydrochloride
• 1185133-11-2
• 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride

• Inchi： 1S/C16H18BrNO.ClH/c17-15-5-3-14-9-16(6-4-13(14)8-15)19-11-12-2-1-7-18-10-12;/h3-6,8-9,12,18H,1-2,7,10-11H2;1H
• InChI Key： IZZOZRDPLWNHOT-UHFFFAOYSA-N
• SMILES： C12=CC=C(Br)C=C1C=CC(OCC1CCCNC1)=C2.Cl

Computed Properties

• Exact Mass: 355.03385g/mol
• Monoisotopic Mass: 355.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride

Recent Advances in the Study of 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride (CAS: 1185133-11-2)

In recent years, the compound 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride (CAS: 1185133-11-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Recent findings suggest that 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride exhibits high affinity for certain receptors in the central nervous system, which may explain its potential efficacy in treating neurological disorders. Advanced computational modeling and in vitro assays have been employed to map these interactions, providing valuable insights into its binding kinetics and selectivity.

Another significant development is the optimization of the synthetic pathway for 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements not only enhance the scalability of production but also reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In preclinical studies, the compound has demonstrated notable efficacy in animal models of chronic pain and inflammation. The results indicate a dose-dependent reduction in inflammatory markers and pain-related behaviors, suggesting its potential as a lead candidate for the development of new analgesics. Furthermore, preliminary toxicity studies have shown a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

Looking ahead, the focus of research is shifting towards translational applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride through the drug development pipeline. Future studies will likely explore its pharmacokinetics, bioavailability, and potential synergies with existing therapies, paving the way for clinical trials.

In conclusion, 3-{(6-Bromo-2-naphthyl)oxymethyl}piperidine Hydrochloride represents a promising avenue for therapeutic innovation. Its unique pharmacological profile and recent advancements in synthesis and preclinical evaluation underscore its potential to address unmet medical needs. Continued research and collaboration will be essential to fully realize its clinical benefits.